Cas no 2679950-94-6 (rac-(3aR,4S,9bS)-6-chloro-9-nitro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid)

• Product Name: rac-(3aR,4S,9bS)-6-chloro-9-nitro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid
• CAS No: 2679950-94-6
• MF: C₁₃H₁₁ClN₂O₄
• MW: 294.690442323685
• CID: 5645122
• PubChem ID: 51695337
• Update Time: 2025-07-14

rac-(3aR,4S,9bS)-6-chloro-9-nitro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,4S,9bS)-6-chloro-9-nitro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid
• 2679950-94-6
• EN300-28254175
• rac-(3aR,4S,9bS)-6-chloro-9-nitro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid

• Inchi： 1S/C13H11ClN2O4/c14-8-4-5-9(16(19)20)10-6-2-1-3-7(6)11(13(17)18)15-12(8)10/h1-2,4-7,11,15H,3H2,(H,17,18)/t6-,7+,11-/m1/s1
• InChI Key： SIPMQZFVMNEOFU-PTZCXBDSSA-N
• SMILES： ClC1=CC=C(C2=C1N[C@@H](C(=O)O)[C@H]1CC=C[C@H]12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 294.0407345g/mol
• Monoisotopic Mass: 294.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.2Ų

Additional information on rac-(3aR,4S,9bS)-6-chloro-9-nitro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid

Research Brief on rac-(3aR,4S,9bS)-6-chloro-9-nitro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid (CAS: 2679950-94-6)

Recent studies have highlighted the significance of rac-(3aR,4S,9bS)-6-chloro-9-nitro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid (CAS: 2679950-94-6) in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopentacquinoline scaffold, has garnered attention due to its potential therapeutic applications, particularly in the modulation of specific biological targets. The following brief synthesizes the latest research findings, methodologies, and implications associated with this molecule.

The primary objective of recent investigations has been to elucidate the pharmacological properties and mechanistic pathways of rac-(3aR,4S,9bS)-6-chloro-9-nitro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid. Researchers have employed a combination of in vitro and in silico techniques to assess its binding affinity, selectivity, and metabolic stability. Notably, molecular docking studies have revealed its interaction with key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In one study, the compound was synthesized via a multi-step process involving nitro-group introduction and cyclization, followed by chiral resolution to obtain the desired stereoisomer. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) were used to confirm the structural integrity and purity of the compound. Subsequent biological assays demonstrated its efficacy in inhibiting pro-inflammatory cytokines, with IC50 values in the low micromolar range.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate moderate oral bioavailability and favorable tissue penetration, making it a promising candidate for further development. However, challenges such as metabolic instability in certain physiological conditions remain to be addressed.

In conclusion, rac-(3aR,4S,9bS)-6-chloro-9-nitro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid represents a compelling area of research with potential therapeutic applications. Ongoing studies aim to optimize its chemical structure for enhanced efficacy and safety, paving the way for future preclinical and clinical evaluations. This brief underscores the importance of continued exploration of this compound in the context of drug discovery and development.